
Spectroscopic data for 2,3-Dichlorophenyl
isocyanate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,3-Dichlorophenyl isocyanate

CAS No.: 41195-90-8

Cat. No.: B3028948

Get Quote

An In-Depth Technical Guide to the Spectroscopic Data of 2,3-Dichlorophenyl Isocyanate

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for 2,3-
Dichlorophenyl Isocyanate (CAS No. 41195-90-8), a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The accurate characterization of this molecule is

paramount for ensuring purity, verifying structure, and understanding its reactivity. This

document is intended for researchers, chemists, and quality control professionals who require a

detailed understanding of the spectral features of this compound.

Molecular Structure and Physicochemical
Properties
2,3-Dichlorophenyl isocyanate is an aromatic compound featuring a benzene ring substituted

with two chlorine atoms at positions 2 and 3, and an isocyanate functional group at position 1.

The relative positions of these electron-withdrawing groups dictate the electronic environment

of the aromatic protons and carbons, which is clearly reflected in its spectroscopic signatures.
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Caption: Molecular structure of 2,3-Dichlorophenyl isocyanate.

Table 1: Physicochemical Properties of 2,3-Dichlorophenyl Isocyanate

Property Value Source

CAS Number 41195-90-8

Molecular Formula C₇H₃Cl₂NO

Molecular Weight 188.01 g/mol

Appearance
Colorless to light yellow clear

liquid

Density 1.424 g/mL at 25 °C

Boiling Point 58 °C at 1 mmHg [1]

Refractive Index (n20/D) 1.578

| Solubility | Decomposes in water |[1][2] |

Spectroscopic Analysis Workflow
The comprehensive characterization of 2,3-Dichlorophenyl isocyanate relies on a multi-

technique approach. Each method provides a unique piece of the structural puzzle, and

together they confirm the compound's identity and purity. The general workflow is a self-

validating system, where the hypothesis derived from one technique is confirmed or refined by

the others.
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Sample Handling

Data Acquisition

Data Interpretation

Pristine Sample
(>97% Purity)

Sample Preparation
(e.g., Dissolution in CDCl₃)

Moisture-free
conditions

FT-IR Spectroscopy

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(EI-MS)

Correlative Analysis Final Report &
Structural Confirmation
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- Cl•
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. chemwhat.com [chemwhat.com]
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To cite this document: BenchChem. [Spectroscopic data for 2,3-Dichlorophenyl isocyanate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028948/docs#spectroscopic-data-for-2-3-
dichlorophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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